Physicochemical Properties of DMPE-PEG2000: A Technical Guide
Physicochemical Properties of DMPE-PEG2000: A Technical Guide
Introduction
1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMPE-PEG2000) is a high-purity amphiphilic polymer-lipid conjugate widely utilized in the fields of drug delivery, gene therapy, and diagnostics. It consists of a hydrophobic 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine (B123793) (DMPE) lipid anchor covalently bonded to a hydrophilic methoxy-terminated polyethylene (B3416737) glycol (mPEG) chain with an average molecular weight of 2000 Daltons.
This unique structure allows DMPE-PEG2000 to spontaneously insert into lipid bilayers of nanoparticles, such as liposomes and lipid nanoparticles (LNPs). The DMPE anchor secures the molecule within the lipid core, while the flexible, hydrophilic PEG chain extends into the aqueous environment, creating a protective steric barrier. This "stealth" characteristic is crucial for advanced drug delivery systems, as it reduces recognition by the mononuclear phagocyte system, thereby prolonging systemic circulation time and enhancing accumulation at target sites like tumors.[1][2]
This guide provides a comprehensive overview of the core physicochemical properties of DMPE-PEG2000, detailed experimental protocols for its characterization, and its functional role in nanoparticle formulations.
Core Physicochemical Properties
The key physicochemical properties of DMPE-PEG2000 are summarized in the table below. These characteristics are fundamental to its function in formulating stable and effective nanomedicines.
| Property | Value | References |
| Full Chemical Name | 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] | [3] |
| Synonyms | 14:0 PEG2000 PE, DMPE-mPEG2000 | [4] |
| CAS Number | 261764-82-3 | [5] |
| Average Molecular Weight | ~2676.25 g/mol | [6][7] |
| Approximate Formula | C125H248NO55P (Note: Formula is an average due to the polydispersity of the PEG chain) | [7] |
| Physical Form | White to off-white powder or solid | [1][6] |
| Purity | Typically >99% (by TLC) | [8] |
| Solubility | Soluble in DMSO (100 mg/mL with sonication), ethanol (B145695), and chloroform. Can be dissolved in aqueous buffers with sonication. | [6][9] |
| Storage Conditions | Store as a powder at -20°C for up to 3 years. In solvent, store at -80°C for up to 6 months. | [6] |
Chemical Structure
DMPE-PEG2000 is composed of three main parts: the DMPE lipid anchor, the phosphoethanolamine linker, and the mPEG2000 polymer chain. The DMPE anchor contains two saturated 14-carbon myristoyl fatty acid chains.
Self-Assembly and Critical Micelle Concentration (CMC)
As an amphiphilic molecule, DMPE-PEG2000 self-assembles in aqueous solutions to minimize the exposure of its hydrophobic lipid tails to water.[5] Above a specific concentration, known as the Critical Micelle Concentration (CMC), these molecules form stable micellar structures.
While specific experimental CMC values for DMPE-PEG2000 are not widely reported, data from its close structural analog, 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DSPE-PEG2000), provide valuable insight. DSPE-PEG2000 has a reported CMC of approximately 1-2 µM in buffered saline and 10-25 µM in pure water.[10][11]
It is critical to note that DMPE possesses shorter C14 acyl chains compared to the C18 chains of DSPE. This reduced hydrophobicity leads to a lower driving force for micellization, and therefore, DMPE-PEG2000 is expected to have a higher CMC than DSPE-PEG2000. This also results in a faster rate of transfer between lipid bilayers compared to DSPE-PEG2000.
Role in Lipid Nanoparticle (LNP) Formulations
The primary application of DMPE-PEG2000 is as a component in LNP-based drug delivery systems.[1][6] Typically included at a molar ratio of 1-5%, it serves several critical functions:
-
Steric Stabilization: The PEG layer creates a steric barrier on the LNP surface, preventing aggregation and fusion of nanoparticles.[10]
-
Prolonged Circulation: This "stealth" layer inhibits the adsorption of opsonin proteins from the bloodstream, which would otherwise mark the LNPs for rapid clearance by the immune system. This leads to significantly longer circulation times.[10]
-
Size Control: The inclusion of PEG-lipids during formulation can help control the final particle size of the nanoparticles.
Key Experimental Protocols
Protocol: LNP Formulation and Characterization
This protocol describes a common method for formulating LNPs containing DMPE-PEG2000 and characterizing their fundamental properties.
Methodology:
-
Lipid Preparation: Prepare a stock solution of the lipid mixture (e.g., ionizable lipid, DSPC, cholesterol, and DMPE-PEG2000 at a molar ratio of 50:10:38.5:1.5) in ethanol.
-
Aqueous Phase Preparation: Prepare the nucleic acid payload (e.g., siRNA or mRNA) in a low pH buffer, such as a 25 mM acetate (B1210297) buffer at pH 4.
-
Mixing: Rapidly mix the lipid-ethanol phase with the aqueous-payload phase at a defined ratio (e.g., 3:1 aqueous to organic) using a microfluidic mixing device. This rapid change in solvent polarity drives the self-assembly of the LNPs, encapsulating the payload.
-
Buffer Exchange: Remove the residual ethanol and raise the pH to a physiological level (e.g., PBS at pH 7.4) through dialysis or tangential flow filtration.
-
Characterization:
-
Size, Polydispersity, and Zeta Potential: Dilute the final LNP suspension in an appropriate buffer (e.g., PBS) and analyze using Dynamic Light Scattering (DLS). The Z-average provides the mean particle size, the Polydispersity Index (PDI) indicates the width of the size distribution, and electrophoretic light scattering yields the surface zeta potential.
-
Encapsulation Efficiency (for nucleic acids): Use a fluorescent dye assay, such as the Quant-iT RiboGreen assay. Measure the fluorescence of the LNP sample before and after lysis with a surfactant (e.g., 0.2% Triton X-100). The fluorescence before lysis corresponds to free, unencapsulated RNA, while the fluorescence after lysis represents the total RNA. Encapsulation efficiency is calculated as: [(Total RNA - Free RNA) / Total RNA] * 100.[2]
-
Protocol: CMC Determination by Pyrene (B120774) Fluorescence Assay
This protocol outlines the use of pyrene as a fluorescent probe to determine the CMC of DMPE-PEG2000. The fluorescence emission spectrum of pyrene is sensitive to the polarity of its microenvironment. In water, the ratio of the first to the third vibronic peaks (I1/I3) is high. When micelles form, pyrene partitions into the hydrophobic core, causing a significant decrease in the I1/I3 ratio.
Methodology:
-
Prepare DMPE-PEG2000 Solutions: Prepare a series of aqueous solutions of DMPE-PEG2000 with concentrations spanning the expected CMC (e.g., from 10⁻⁸ M to 10⁻³ M).
-
Add Pyrene Probe: Add a small aliquot of a concentrated pyrene stock solution (in a volatile solvent like ethanol or acetone) to each DMPE-PEG2000 solution. The final pyrene concentration should be very low (e.g., ~0.2 µM) to avoid excimer formation. Mix and allow the solvent to evaporate.
-
Fluorescence Measurement:
-
Using a spectrofluorometer, set the excitation wavelength to ~334-337 nm.
-
Record the emission spectrum from approximately 350 nm to 450 nm for each sample.
-
Extract the fluorescence intensities of the first peak (I1, ~372 nm) and the third peak (I3, ~383 nm).
-
-
Data Analysis:
-
Calculate the intensity ratio (I1/I3) for each DMPE-PEG2000 concentration.
-
Plot the I1/I3 ratio as a function of the logarithm of the DMPE-PEG2000 concentration.
-
The resulting plot will typically show two linear regions. The CMC is determined from the intersection point of these two lines, which represents the concentration at which micellization begins.
-
Conclusion
DMPE-PEG2000 is a critical excipient in modern nanomedicine, imparting essential properties of stability and longevity to drug delivery vehicles. Its well-defined amphiphilic structure, characterized by a C14 lipid anchor and a 2000 Da PEG chain, dictates its self-assembly behavior and its function in vivo. A thorough understanding and characterization of its physicochemical properties, including molecular weight, solubility, and micellization behavior, are paramount for the rational design and successful development of next-generation nanoparticle-based therapeutics. The experimental protocols outlined in this guide provide a robust framework for the quality control and functional assessment of formulations containing this versatile PEG-lipid.
References
- 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 2. crodapharma.com [crodapharma.com]
- 3. researchgate.net [researchgate.net]
- 4. mdpi.com [mdpi.com]
- 5. How does the concentration of DMPE - PEG2000 affect its rheological properties? - Blog [shochem.com]
- 6. Structure of mixed micelles formed in PEG-lipid/lipid dispersions - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. creative-biolabs.com [creative-biolabs.com]
- 8. Influence of Polyethylene Glycol Density and Surface Lipid on Pharmacokinetics and Biodistribution of Lipid-Calcium-Phosphate Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Structure and Dynamics of Highly PEG-ylated Sterically Stabilized Micelles in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Effect of the lipid chain melting transition on the stability of DSPE-PEG(2000) micelles - PMC [pmc.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
